![molecular formula C23H33NO3 B1237689 1-[(4R,6S,7S,11R,14S)-5-Acetyl-14-hydroxy-7,11-dimethyl-5-azapentacyclo[8.8.0.02,7.04,6.011,16]octadec-16-en-6-yl]ethanone](/img/structure/B1237689.png)
1-[(4R,6S,7S,11R,14S)-5-Acetyl-14-hydroxy-7,11-dimethyl-5-azapentacyclo[8.8.0.02,7.04,6.011,16]octadec-16-en-6-yl]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
LSM-33265 is a corticosteroid hormone.
Scientific Research Applications
Chemical Synthesis and Structural Studies
- Research has explored the reduction of related compounds using various reagents, contributing to the field of synthetic chemistry and providing insights into the stereoselectivity of these reactions (Kitchin & Stoodley, 1973).
- Studies have also been conducted on the stereoselective synthesis of oxabicyclo[3.2.1]octane derivatives, which are related to the structure . This research contributes to the development of novel synthetic methods for complex molecular structures (Gerber & Vogel, 2001).
Applications in Fragrance Chemistry
- Investigations into the synthesis of spirocyclic analogs, including compounds with similar structures, have been conducted to study their olfactory properties. This research contributes to understanding and developing new fragrance chemicals with improved characteristics (Kraft & Popaj, 2008).
Pharmacological Research
- Some studies have focused on the isolation and characterization of compounds from natural sources, including benzoic acid derivatives and acetophenones, which share structural similarities with the compound . These studies contribute to the discovery of new bioactive compounds (Chen, Cho, Hwang & Chen, 2008).
Advanced Organic Synthesis
- The compound's structure is closely related to those used in advanced organic synthesis studies, contributing to the development of novel synthetic pathways and understanding the behavior of complex organic molecules (Stoodley & Wilkins, 1975).
properties
Molecular Formula |
C23H33NO3 |
---|---|
Molecular Weight |
371.5 g/mol |
IUPAC Name |
1-[(4R,6S,7S,11R,14S)-5-acetyl-14-hydroxy-7,11-dimethyl-5-azapentacyclo[8.8.0.02,7.04,6.011,16]octadec-16-en-6-yl]ethanone |
InChI |
InChI=1S/C23H33NO3/c1-13(25)23-20(24(23)14(2)26)12-19-17-6-5-15-11-16(27)7-9-21(15,3)18(17)8-10-22(19,23)4/h5,16-20,27H,6-12H2,1-4H3/t16-,17?,18?,19?,20+,21-,22-,23+,24?/m0/s1 |
InChI Key |
ZEXKBKAYWZMNJG-SUZOORIFSA-N |
Isomeric SMILES |
CC(=O)[C@]12[C@H](N1C(=O)C)CC3[C@@]2(CCC4C3CC=C5[C@@]4(CC[C@@H](C5)O)C)C |
SMILES |
CC(=O)C12C(N1C(=O)C)CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C |
Canonical SMILES |
CC(=O)C12C(N1C(=O)C)CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.